Cas no 61610-51-3 (Butanamide, 4-chloro-N-(4-fluorophenyl)-3-oxo-)

Butanamide, 4-chloro-N-(4-fluorophenyl)-3-oxo- structure
61610-51-3 structure
Product Name:Butanamide, 4-chloro-N-(4-fluorophenyl)-3-oxo-
CAS No:61610-51-3
MF:C10H9ClFNO2
MW:229.635365247726
CID:472900
PubChem ID:21392160
Update Time:2025-04-19

Butanamide, 4-chloro-N-(4-fluorophenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 4-chloro-N-(4-fluorophenyl)-3-oxo-
    • 4-chloro-N-(4-fluorophenyl)-3-oxobutanamide
    • 61610-51-3
    • DTXSID80612887
    • SCHEMBL11739018
    • Inchi: 1S/C10H9ClFNO2/c11-6-9(14)5-10(15)13-8-3-1-7(12)2-4-8/h1-4H,5-6H2,(H,13,15)
    • InChI Key: SIEHLLRVNVKZBZ-UHFFFAOYSA-N
    • SMILES: ClCC(CC(NC1C=CC(=CC=1)F)=O)=O

Computed Properties

  • Exact Mass: 229.03067
  • Monoisotopic Mass: 229.0305844g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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